Cas no 60882-88-4 (Benzenesulfenyl chloride, 2,4,6-trinitro-)

• Product Name: Benzenesulfenyl chloride, 2,4,6-trinitro-
• CAS No: 60882-88-4
• MF: C₆H₂ClN₃O₆S
• MW: 279.614578723907
• CID: 1623419
• Update Time: 2024-09-12

Benzenesulfenyl chloride, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenyl chloride, 2,4,6-trinitro-

• Inchi： 1S/C6H2ClN3O6S/c7-17-6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H
• InChI Key： JQQYUFBWROAPQQ-UHFFFAOYSA-N
• SMILES： C1(SCl)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 278.93536

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• Melting Point: 61-63 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 452.5±45.0 °C(Predicted)
• PSA: 129.42